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Compound of Interest

Compound Name: Oxsi-2

Cat. No.: B7721389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OXSI-2 is a potent, cell-permeable small molecule inhibitor of Spleen Tyrosine Kinase (Syk), a

non-receptor tyrosine kinase that plays a crucial role in signal transduction in a variety of cell

types, particularly hematopoietic cells. By modulating Syk activity, OXSI-2 serves as a valuable

tool for investigating cellular processes such as immune receptor signaling, inflammation, and

allergy. These application notes provide detailed protocols and data for the use of OXSI-2 in

research settings.
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Parameter Value Reference

Synonyms

Syk Inhibitor, [3-(1-Methyl-1H-

indol-3-yl-methylene)-2-oxo-

2,3-dihydro-1H-indole-5-

sulfonamide]

[1][2]

CAS Number 622387-85-3 [1]

Molecular Formula C₁₈H₁₅N₃O₃S

Molecular Weight 353.39 g/mol

Solubility
Soluble in DMSO (up to 100

mM)

Quantitative Data
Parameter Value Cell Type/Assay Reference

IC₅₀ (Syk Kinase) 14 nM In vitro kinase assay [3]

EC₅₀ (FcεRI-mediated

degranulation)
313 nM

Rat RBL-2H3

basophils
[3]

Effective

Concentration

(Platelet Aggregation)

2 µM (complete

inhibition)

Convulxin-induced

human platelet

aggregation

[1][3]

Effective

Concentration

(Inflammasome

Inhibition)

2 µM

Nigericin-induced

inflammasome

assembly in mouse

macrophages

[1]

Biological Activity and Applications
OXSI-2 is a potent inhibitor of Syk kinase.[3] It has been demonstrated to effectively block

downstream signaling pathways, leading to the inhibition of various cellular responses.
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Inflammasome Research: OXSI-2 inhibits the assembly of the NLRP3 inflammasome,

activation of caspase-1, processing and release of IL-1β, generation of mitochondrial ROS,

and subsequent pyroptotic cell death in response to stimuli like nigericin.[1][4]

Platelet Biology: The compound completely abolishes convulxin-induced platelet aggregation

and shape change.[1][3] However, it is important to note that some studies suggest OXSI-2
may have non-specific effects in platelets, and therefore its use as a selective Syk inhibitor in

this context should be carefully considered.[2]

Allergy and Immunology: OXSI-2 inhibits FcεRI-mediated degranulation in basophils, making

it a useful tool for studying allergic responses.[3]

Signaling Pathway
The following diagram illustrates the signaling pathway inhibited by OXSI-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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